Cas no 2228334-47-0 (2-4,6-bis(trifluoromethyl)pyrimidin-5-ylacetaldehyde)

• Product Name: 2-4,6-bis(trifluoromethyl)pyrimidin-5-ylacetaldehyde
• CAS No: 2228334-47-0
• MF: C₈H₄F₆N₂O
• MW: 258.120582580566
• CID: 6428462
• PubChem ID: 165641840
• Update Time: 2025-06-11

2-4,6-bis(trifluoromethyl)pyrimidin-5-ylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-4,6-bis(trifluoromethyl)pyrimidin-5-ylacetaldehyde
• 2-[4,6-bis(trifluoromethyl)pyrimidin-5-yl]acetaldehyde
• 2228334-47-0
• EN300-1722106

• Inchi： 1S/C8H4F6N2O/c9-7(10,11)5-4(1-2-17)6(8(12,13)14)16-3-15-5/h2-3H,1H2
• InChI Key： IEBMMKPENJAUBD-UHFFFAOYSA-N
• SMILES： FC(C1C(CC=O)=C(C(F)(F)F)N=CN=1)(F)F

Computed Properties

• Exact Mass: 258.02278173g/mol
• Monoisotopic Mass: 258.02278173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.8Ų

Additional information on 2-4,6-bis(trifluoromethyl)pyrimidin-5-ylacetaldehyde

Introduction to 2-4,6-bis(trifluoromethyl)pyrimidin-5-ylacetaldehyde (CAS No. 2228334-47-0)

2-4,6-bis(trifluoromethyl)pyrimidin-5-ylacetaldehyde (CAS No. 2228334-47-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine core substituted with trifluoromethyl groups at the 2, 4, and 6 positions, and an aldehyde functional group at the 5 position, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The trifluoromethyl group is a key structural feature that imparts distinct electronic and steric properties to the molecule. This substitution pattern enhances the lipophilicity and metabolic stability of derivatives, making them attractive candidates for drug development. The aldehyde functionality provides a reactive site for further chemical modifications, enabling the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The pyrimidine scaffold is a privileged structure in medicinal chemistry, frequently found in nucleoside analogs and kinase inhibitors. The introduction of multiple trifluoromethyl groups into this scaffold has been shown to enhance binding affinity to biological targets, leading to more potent pharmacological activity.

One of the most compelling applications of 2-4,6-bis(trifluoromethyl)pyrimidin-5-ylacetaldehyde is in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The trifluoromethyl substituents contribute to strong hydrogen bonding interactions with the enzyme active site, while the aldehyde group allows for further derivatization to optimize binding properties.

Advances in computational chemistry have also played a pivotal role in understanding the reactivity and binding modes of this compound. Molecular docking studies have revealed that derivatives of 2-4,6-bis(trifluoromethyl)pyrimidin-5-ylacetaldehyde can effectively interact with key residues in protein targets, suggesting their potential as lead compounds for drug discovery. Additionally, crystallographic analyses of enzyme-inhibitor complexes have provided insights into how the trifluoromethyl groups influence the conformational stability of the binding pocket.

The agrochemical sector has also recognized the significance of this compound. Pyrimidine-based herbicides and fungicides are widely used due to their high selectivity and low environmental impact. The incorporation of trifluoromethyl groups into these molecules enhances their bioactivity by improving their ability to penetrate plant cell membranes. Furthermore, the aldehyde functionality serves as a versatile handle for synthesizing more complex agrochemicals with tailored properties.

In terms of synthetic methodologies, 2-4,6-bis(trifluoromethyl)pyrimidin-5-ylacetaldehyde can be synthesized through multi-step processes involving condensation reactions and fluorination techniques. Recent innovations in flow chemistry have enabled more efficient and scalable production methods for this compound. These advancements not only reduce costs but also minimize waste generation, aligning with green chemistry principles.

The biological activity of derivatives derived from this compound has been extensively studied in preclinical models. For example, certain analogs have demonstrated potent antiviral properties by inhibiting viral polymerase enzymes. The combination of trifluoromethyl groups and other functional moieties has been shown to disrupt viral replication cycles effectively.

Future directions in research are likely to focus on developing even more sophisticated derivatives of 2-4,6-bis(trifluoromethyl)pyrimidin-5-ylacetaldehyde with enhanced pharmacokinetic profiles. Techniques such as structure-based drug design and fragment-based screening will be instrumental in identifying new lead compounds with improved therapeutic potential.

Moreover, the integration of machine learning algorithms into drug discovery pipelines is expected to accelerate the identification of novel derivatives with optimal properties. These computational tools can predict biological activity based on molecular structure features, thereby shortening the time required for hit identification and optimization.

In conclusion,2-4,6-bis(trifluoromethyl)pyrimidin-5-ylacetaldehyde (CAS No. 2228334-47-0) represents a promising building block for pharmaceutical and agrochemical applications. Its unique structural features—particularly the presence of multiple trifluoromethyl groups—make it an ideal candidate for generating high-affinity inhibitors targeting various biological pathways. As research continues to evolve，this compound is poised to play a crucial role in developing next-generation therapeutics that address unmet medical needs.